![molecular formula C10H9N3O2 B2839484 Methyl 7-amino-1,8-naphthyridine-3-carboxylate CAS No. 2344679-14-5](/img/structure/B2839484.png)
Methyl 7-amino-1,8-naphthyridine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 7-amino-1,8-naphthyridine-3-carboxylate” is a chemical compound with the CAS Number: 2344679-14-5 . It has a molecular weight of 203.2 and its IUPAC name is "this compound" .
Synthesis Analysis
The synthesis of 1,8-naphthyridines, which include “this compound”, has been achieved through various methods such as multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one .Molecular Structure Analysis
The InChI code for “this compound” is1S/C10H9N3O2/c1-15-10 (14)7-4-6-2-3-8 (11)13-9 (6)12-5-7/h2-5H,1H3, (H2,11,12,13)
. Chemical Reactions Analysis
The synthesis of 1,8-naphthyridines, including “this compound”, involves multicomponent reactions. For instance, trisubstituted 2-amino-1,8-naphthyridines have been constructed in moderate to high yield via multicomponent reactions of substituted aromatic aldehydes, 2-aminopyridine, malononitrile or methyl or ethyl cyanoacetate .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Antibacterial Agents
Methyl 7-amino-1,8-naphthyridine-3-carboxylate derivatives have been extensively studied for their potential as antibacterial agents. Research led by Bouzard et al. (1992) and others has explored fluoronaphthyridines and pyridonecarboxylic acids, highlighting their in vitro and in vivo antibacterial activities. These studies demonstrate the critical role of substituent modifications in enhancing antibacterial efficacy, with specific focus on cyclic amino substitutions and the impact of fluorophenyl groups on the naphthyridine core. The compound BMY 43748, for example, was identified as a promising therapeutic agent due to its enhanced antibacterial properties (Bouzard et al., 1992; Egawa et al., 1984).
Protein Tyrosine Kinase Inhibition
This compound compounds have also shown selectivity as inhibitors of protein tyrosine kinases, particularly c-Src. Thompson et al. (2000) synthesized 7-substituted derivatives that demonstrated potent inhibitory activity, suggesting potential applications in cancer therapy by targeting specific signaling pathways involved in tumor progression (Thompson et al., 2000).
Neuroprotective Properties
Research into 1,8-naphthyridine derivatives has uncovered neuroprotective properties, particularly against neurotoxicity related to Alzheimer's disease. De los Ríos et al. (2010) identified compounds with significant inhibition of acetylcholinesterase and butyrylcholinesterase, alongside a protective effect in neuroblastoma cells subjected to various stressors, indicating their potential for therapeutic applications in neurodegenerative diseases (De los Ríos et al., 2010).
Antitumor Activity
A series of 7-substituted 1,8-naphthyridine derivatives has been investigated for antitumor activity. Tsuzuki et al. (2004) explored structure-activity relationships, identifying compounds with potent cytotoxic activity against various tumor cell lines. These findings underscore the potential of this compound derivatives as antitumor agents, with specific derivatives showing promise for further development due to their efficacy and solubility (Tsuzuki et al., 2004).
Mechanism of Action
Safety and Hazards
The safety information for “Methyl 7-amino-1,8-naphthyridine-3-carboxylate” includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
The development of methods for the synthesis of 1,8-naphthyridines, including “Methyl 7-amino-1,8-naphthyridine-3-carboxylate”, has been of considerable interest to the synthetic community . This includes attempts to develop more eco-friendly, safe, and atom-economical approaches . The wide applicability in medicinal chemistry and materials science suggests promising future directions for this compound .
properties
IUPAC Name |
methyl 7-amino-1,8-naphthyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O2/c1-15-10(14)7-4-6-2-3-8(11)13-9(6)12-5-7/h2-5H,1H3,(H2,11,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVPDAKKDBZNZJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=C2C(=C1)C=CC(=N2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.